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Compound of Interest

Compound Name: UoS12258

Cat. No.: B11938622

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Uo0S12258, a potent and selective AMPA receptor positive allosteric modulator. Given the
absence of a specific Safety Data Sheet (SDS), a conservative approach to handling is
imperative. The following procedures are based on general best practices for handling potent,
biologically active compounds and information available on AMPA receptor modulators. A
thorough, substance-specific risk assessment should be conducted by qualified personnel
before commencing any work.

Summary of Potential Hazards

Uo0S12258, also known as N-[(2S)-5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl]-2-
propanesulfonamide, is a research compound with significant biological activity. While specific
toxicity data is not readily available, the class of high-impact AMPA receptor positive allosteric
modulators (PAMs) has been associated with potential neurotoxic effects and convulsions at
high doses[1]. Therefore, UoS12258 should be handled as a potentially hazardous substance.
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Physical and Chemical Properties

N-[(2S)-5-(6-fluoropyridin-3-yl)-2,3-dihydro-1H-

UPAC Name inden-2-yl]propane-2-sulfonamide[2]
Molecular Formula C17H19FN202S[2]

Appearance (Not specified, assume solid)
Solubility (Not specified)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following PPE is mandatory when handling UoS12258:

PPE Category Specification Rationale

) Nitrile gloves (double-gloving To prevent skin contact and
Hand Protection ]
recommended) absorption.

Safety glasses with side
) ) ) To protect eyes from splashes
Eye Protection shields or chemical splash

| or airborne patrticles.
goggles

A disposable lab coat or a
) dedicated, reusable lab coat To prevent contamination of
Body Protection ) ]
that is regularly laundered by a  personal clothing.

professional service.

A fit-tested N95 respirator or

higher, particularly when ) ]
) ) ) To prevent inhalation of the
Respiratory Protection handling the powder form or
] ) compound.
when there is a risk of

aerosolization.

Experimental Protocols: Safe Handling and Disposal

Adherence to strict operational procedures is critical to minimize risk.
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Engineering Controls:

» Ventilation: All handling of UoS12258 powder should be conducted in a certified chemical
fume hood or a powder containment hood to minimize inhalation exposure.

» Designated Area: Establish a designated area within the laboratory for the exclusive handling
of UoS12258. This area should be clearly marked.

Step-by-Step Handling Procedures:
e Preparation:
o Ensure the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before bringing UoS12258 into the work

area.
o Don the appropriate PPE as specified in the table above.
» Weighing and Aliquoting (Powder Form):

o Perform all manipulations of the solid compound within a chemical fume hood or powder
containment hood.

o Use a dedicated set of spatulas and weighing boats.
o Handle the compound gently to avoid creating dust.
» Solution Preparation:
o When dissolving the compound, add the solvent slowly to the solid to minimize splashing.
o Cap vials and tubes securely before vortexing or sonicating.
o Post-Handling:

o Decontaminate all surfaces in the designated area with an appropriate solvent (e.g., 70%
ethanol) followed by a cleaning agent.
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o Carefully remove and dispose of PPE as outlined in the disposal plan.
o Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan:

o Solid Waste: All solid waste contaminated with UoS12258 (e.g., gloves, weighing boats,
pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid Waste: All liquid waste containing UoS12258 must be collected in a dedicated, clearly
labeled hazardous waste container. Do not pour down the drain.

» Disposal Method: All hazardous waste must be disposed of through the institution's official
hazardous waste management program. Follow all local, state, and federal regulations for
chemical waste disposal.

Emergency Procedures Workflow
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Spill or Exposure Event [

Evacuate Immediate Area Notify Lab Supervisor and EHS
Don Appropriate PPE Seek Immediate Medical Attention
(if safe to do so) (in case of exposure)
Contain Spill

(absorbent pads)

:

Decontaminate Area

'

Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
U0S12258]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11938622#personal-protective-equipment-for-
handling-uos12258]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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